BENGHE Safety Operating Guide

Check Availability & Pricing

Essential Safety and Logistics for Handling 3-
Propoxyphenol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Propoxyphenol

Cat. No.: B1365604

For researchers, scientists, and drug development professionals, ensuring safe and efficient
handling of laboratory chemicals is paramount. This document provides immediate, essential
safety and logistical information for the handling of 3-Propoxyphenol, including detailed
operational and disposal plans to foster a secure research environment.

Chemical and Physical Properties

A summary of the key quantitative data for 3-Propoxyphenol is presented below for easy
reference.

Property Value

Molecular Formula CoH1202

Molecular Weight 152.19 g/mol

Appearance Beige solid

Melting Point/Range 55-58°C /131 - 136.4 °F[1]

Flash Point > 110 °C / > 230 °F[1]

Storage Temperature Store at 4°C for saturated phenol[2].
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Hazard Identification and Personal Protective
Equipment (PPE)

3-Propoxyphenol is classified as a substance that can cause skin irritation, serious eye
irritation, and may cause respiratory irritation. It is harmful if swallowed[1]. Therefore, stringent
adherence to PPE guidelines is mandatory.

Required Personal Protective Equipment:

o Eye/Face Protection: Wear tightly fitting safety goggles with side-shields conforming to EN
166 (EU) or NIOSH (US) standards[3]. A face shield should be worn over safety glasses if
there is a risk of splashing[4].

e Skin Protection:

o Gloves: Handle with chemical-impermeable gloves that have been inspected prior to use.
Disposable nitrile gloves offer short-term protection against a broad range of chemicals[3]
[4]. Always wash and dry hands after handling.

o Lab Coat: A Nomex® laboratory coat should be worn and kept buttoned to cover as much

skin as possible[4].

o Clothing: Wear long pants and closed-toe, closed-heel shoes. Avoid clothing made of

polyester or acrylic fabrics[4].

o Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-
face respirator[3]. Engineering controls like fume hoods should be the primary method of
exposure control[4].

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling 3-Propoxyphenol is crucial for safety. The following
workflow diagram and procedural steps outline the process from preparation to post-handling
cleanup.
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Pre-Operational Checks
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Safe Handling Workflow for 3-Propoxyphenol
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Procedural Steps:

e Pre-Operational Checks:
o Ensure all required PPE is available and in good condition.
o Review the Safety Data Sheet (SDS) for 3-Propoxyphenol.
o Confirm that the chemical fume hood is functioning correctly.

e Handling:

o Conduct all manipulations, including weighing and preparing solutions, within a certified
chemical fume hood to prevent inhalation exposure[2][5].

o Use non-sparking tools and prevent fire caused by electrostatic discharge[3].
o Keep the container tightly closed when not in use[1].
e Storage:
o Store in a dry, cool, and well-ventilated place[1].
o Keep the container tightly closed and store locked up.
o Incompatible with strong oxidizing agents and strong bases[1].

Emergency Procedures: First Aid

Immediate and appropriate first aid is critical in the event of exposure.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1365604?utm_src=pdf-body
https://ehs.yale.edu/sites/default/files/files/phenol-sop.pdf
https://www.uthsc.edu/research/safety/phenol-chloroform-trlzol-waste-disposal.php
https://www.echemi.com/sds/3-cyclopropylphenol-pd180824108631.html
https://www.fishersci.com/store/msds?partNumber=AC213320250&productDescription=P-PROPOXYPHENOL+96%25+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC213320250&productDescription=P-PROPOXYPHENOL+96%25+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC213320250&productDescription=P-PROPOXYPHENOL+96%25+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1365604?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Exposure Route

First Aid Measures

Inhalation

Move the victim to fresh air. If breathing is
difficult, administer oxygen. If not breathing, give
artificial respiration and seek immediate medical
attention. Do not use mouth-to-mouth

resuscitation[3].

Skin Contact

Immediately remove all contaminated clothing.
Wash the affected area with soap and plenty of

water. Consult a doctor[1][3].

Eye Contact

Rinse cautiously with water for at least 15
minutes, removing contact lenses if present and
easy to do. Continue rinsing and seek

immediate medical attention[1][3].

Ingestion

Rinse mouth with water. Do not induce vomiting.
Never give anything by mouth to an
unconscious person. Call a doctor or Poison

Control Center immediately[3].

Disposal Plan

Proper disposal of 3-Propoxyphenol and any contaminated materials is essential to prevent

environmental contamination and ensure regulatory compliance.

Disposal Workflow:
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Waste Collection
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Disposal Workflow for 3-Propoxyphenol Waste

Disposal Steps:

e Collection:

o Collect all 3-Propoxyphenol waste, including solutions and contaminated materials, in a

designated hazardous waste container[2].
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o Do not dispose of this chemical down the drain or in regular trash[1][6].

o Container Requirements:

o Use containers that are in good condition, compatible with the waste, and can be tightly
closed[7].

o The container must be labeled with the words "HAZARDOUS WASTE" and a clear
description of the contents[7].

o Storage of Waste:

o Store waste containers in a designated, well-ventilated area, away from incompatible
materials[6].

o Keep containers closed at all times except when adding waste[7].
e Final Disposal:

o Dispose of the contents and container to an approved waste disposal plant in accordance
with local, regional, and national regulations[1]. Contact your institution's Environmental
Health and Safety (EHS) department for specific procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1365604#personal-protective-equipment-for-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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